Cas no 1338596-81-8 (Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo-)

• Product Name: Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo-
• CAS No: 1338596-81-8
• MF: C₂₅H₁₂Br₄O
• MW: 647.978183746338
• CID: 4537747
• Update Time: 2026-04-07

Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo-

Additional information on Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo-

Comprehensive Overview of Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- (CAS No. 1338596-81-8)

The compound Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- (CAS No. 1338596-81-8) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and optoelectronics. Its unique spirocyclic structure and tetrabromo substitution make it a valuable building block for advanced applications, including organic light-emitting diodes (OLEDs), photovoltaics, and sensors. Researchers and industry professionals are increasingly interested in this compound due to its exceptional thermal stability, electronic properties, and potential for high-performance materials.

One of the most compelling aspects of Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- is its role in the development of next-generation OLEDs. With the global push toward energy-efficient displays and lighting, this compound's ability to enhance charge transport and luminescence efficiency has made it a focal point for innovation. Users searching for terms like "high-efficiency OLED materials" or "brominated spiro compounds for optoelectronics" will find this compound particularly relevant. Its structural rigidity and electron-withdrawing bromine groups contribute to its performance, making it a standout choice for cutting-edge applications.

In addition to its optoelectronic applications, Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- is also being explored for its potential in sustainable chemistry. As the demand for green solvents and eco-friendly synthesis methods grows, researchers are investigating how this compound can be integrated into low-waste processes. Searches related to "sustainable brominated compounds" or "green materials for electronics" often lead to discussions about its versatility and environmental benefits. Its high purity and compatibility with green chemistry principles further enhance its appeal.

The synthesis and characterization of Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's structural integrity and purity, which are critical for its performance in high-stakes applications. For those searching for "analytical methods for spiro compounds" or "quality control of brominated materials," this compound serves as an excellent case study. Its well-documented spectroscopic data and synthetic protocols provide valuable insights for chemists and engineers alike.

Looking ahead, the future of Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- is closely tied to advancements in nanotechnology and smart materials. With the rise of flexible electronics and wearable devices, this compound's ability to form stable thin films and interact with nanomaterials positions it as a key player in these emerging fields. Searches for "nanocomposite materials" or "brominated additives for flexible electronics" often highlight its potential. Its multifunctional properties and adaptability ensure it remains at the forefront of scientific and industrial innovation.

In conclusion, Spiro[9H-fluorene-9,9'-[9H]xanthene], 2,2',7,7'-tetrabromo- (CAS No. 1338596-81-8) is a remarkable compound with far-reaching implications for modern technology and sustainable development. Its unique chemical structure, exceptional performance, and versatility make it a subject of ongoing research and commercial interest. Whether you're exploring "advanced materials for optoelectronics" or "green chemistry solutions," this compound offers a wealth of opportunities for innovation and discovery.